Cas no 1890299-51-0 (2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid
• CAS No: 1890299-51-0
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5973719
• PubChem ID: 115089037
• Update Time: 2025-10-29

2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6504742
• 2-[(piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid
• 1890299-51-0
• 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O2S/c13-10(14)8-6-15-9(12-8)4-7-2-1-3-11-5-7/h6-7,11H,1-5H2,(H,13,14)
• InChI Key： BIZVDNZQFREHHY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CC1CNCCC1

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 90.5Ų

Additional information on 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid

Introduction to 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1890299-51-0)

2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1890299-51-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid incorporates a piperidine moiety linked to a thiazole ring, which is further functionalized with a carboxylic acid group at the 4-position. This unique structural configuration endows the compound with distinct chemical properties and biological functionalities that make it a promising candidate for further investigation.

The thiazole core of this compound is a well-studied scaffold in medicinal chemistry, renowned for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The thiazole ring itself is characterized by a sulfur atom bonded to two carbon atoms and a nitrogen atom, forming a five-membered aromatic system. This aromaticity contributes to the compound's stability and reactivity, making it amenable to various chemical modifications that can enhance its pharmacological profile.

The piperidine substituent at the 3-position of the thiazole ring introduces additional complexity to the molecule. Piperidine derivatives are widely recognized for their role as pharmacophores in drug discovery, particularly due to their ability to interact with biological targets such as enzymes and receptors. The piperidine moiety in 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid likely contributes to the compound's solubility and binding affinity, which are critical factors in determining its bioavailability and efficacy.

The carboxylic acid group at the 4-position of the thiazole ring provides another site for functionalization, enabling further derivatization to enhance specific biological activities. Carboxylic acids are versatile functional groups that can participate in hydrogen bonding interactions, influencing the compound's binding properties and pharmacological effects. This feature makes 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid a valuable intermediate in the synthesis of more complex drug candidates.

In recent years, there has been growing interest in developing novel thiazole-based compounds with enhanced therapeutic potential. Several studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of thiazole derivatives. The structural features of 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid, particularly the combination of the thiazole and piperidine moieties, suggest that it may exhibit similar biological activities. Preliminary research indicates that this compound may possess inhibitory effects on certain enzymes and pathways involved in inflammation and cancer progression.

One of the most compelling aspects of 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid is its potential as a lead compound for drug development. The presence of multiple functional groups allows for extensive chemical modifications, enabling researchers to optimize its pharmacokinetic and pharmacodynamic properties. For instance, derivatization of the carboxylic acid group can yield esters or amides, which may improve solubility or metabolic stability. Similarly, modifications to the piperidine moiety could enhance binding affinity or selectivity for specific biological targets.

Recent advancements in computational chemistry have also facilitated the design and optimization of thiazole-based compounds like 2-[(Piperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid. Molecular docking studies have been employed to predict binding interactions between this compound and potential target proteins. These studies have provided valuable insights into its mechanism of action and have guided efforts to improve its efficacy and reduce potential side effects.

The synthesis of 2-(Piperidin–3–ylmethyl)–1，3–thia z ole–4–carboxylic aci d involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or alkylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes，making it feasible to conduct large-scale screenings for biological activity.

In conclusion，2-(Piperidin–3–ylmethyl)–1，3–thia z ole–4–carboxylic aci d (CAS No．1890299–51–0) represents a promising candidate for further pharmaceutical exploration．Its unique structural features，comprising a thia z ole core，a piperidine substituent，and a carboxy lic aci d group，endow it with potential therapeutic benefits across various disease areas．With ongoing research focused on optimizing its pharmacological properties，this compound holds significant promise as a lead structure for novel drug development．As our understanding of its mechanisms of action continues to expand，we can anticipate further applications in both academic research and clinical practice．